2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride
Overview
Description
“2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride” is a chemical compound with the CAS Number: 1909336-43-1 . It has a molecular weight of 183.66 . The compound is an off-white solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H9NO2S.ClH/c7-9(8)3-4-1-5(9)2-6-4;/h4-6H,1-3H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound is an off-white solid . It should be stored at room temperature .Scientific Research Applications
1. Medicinal Chemistry Building Blocks
Thiomorpholines, including structures like 2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide, serve as important building blocks in medicinal chemistry. They are utilized in the synthesis of various analogues, some of which have entered human clinical trials. Bridged bicyclic thiomorpholines, in particular, have shown interesting biological profiles, indicating their potential in the development of new medicinal compounds (Walker & Rogier, 2013).
2. Structural Characterization in Chemistry
The 7-azabicyclo[2.2.1]heptane structure, related to 2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide, is used for structural characterization in chemistry. This includes studying the hydrochloride salt forms of these bicyclic systems, providing insights into their molecular configurations and potential chemical applications (Britvin & Rumyantsev, 2017).
3. Novel Derivative Synthesis
The synthesis of novel derivatives of structures like 2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide is an area of ongoing research. This includes the creation of various derivatives through processes like N-alkylation, esterification, and sulfonylation, contributing to the diversity and potential utility of these compounds in various chemical applications (Yuan Zhe-dong, 2013).
4. Beta-Lactamase Inhibition
Compounds structurally similar to 2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide have been studied for their role as beta-lactamase inhibitors. These inhibitors are crucial in extending the antibacterial spectrum of beta-lactams, offering potential enhancements in antibacterial therapies (English et al., 1978).
5. Synthesis of Backbone-Constrained Analogs
The synthesis of constrained analogs using frameworks like 2-oxa-5-azabicyclo[2.2.1]heptane, related to 2-Thia-5-azabicyclo[2.2.1]heptane, is an area of research. These analogs are designed to mimic the structures of certain amino acids, showcasing the adaptability of these bicyclic systems in creating diverse chemical entities (Garsi et al., 2022).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-Thia-5-azabicyclo[22More research is needed to determine the downstream effects of this compound on various biochemical pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Thia-5-azabicyclo[22Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Properties
IUPAC Name |
2λ6-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2S.ClH/c7-9(8)3-4-1-5(9)2-6-4;/h4-6H,1-3H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLLUNMSIFQAIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC1CS2(=O)=O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1481613-21-1 | |
Record name | (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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